Cas no 188984-17-0 (5-(chloromethyl)-2-methylbenzonitrile)

• Product Name: 5-(chloromethyl)-2-methylbenzonitrile
• CAS No: 188984-17-0
• MF: C₉H₈ClN
• MW: 165.619521141052
• CID: 3844163
• PubChem ID: 12012287
• Update Time: 2025-04-22

5-(chloromethyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-(chloromethyl)-2-methyl-
• 5-(chloromethyl)-2-methylbenzonitrile
• NHA98417
• AKOS006387039
• 5-(chloromethyl)-2-methyl-benzenecarbonitrile
• 998-216-1
• 188984-17-0
• A842242
• EN300-317932

• Inchi： 1S/C9H8ClN/c1-7-2-3-8(5-10)4-9(7)6-11/h2-4H,5H2,1H3
• InChI Key： JNWIAEOOGOGDSU-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C)=C(C#N)C=1

Computed Properties

• Exact Mass: 165.0345270g/mol
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides